Cas no 2306254-85-1 (cis-2-Isopropyloxetan-3-amine)

• Product Name: cis-2-Isopropyloxetan-3-amine
• CAS No: 2306254-85-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6801575
• PubChem ID: 135393090
• Update Time: 2025-11-01

cis-2-Isopropyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• PS-20958
• F86330
• Rel-(2R,3R)-2-isopropyloxetan-3-amine
• 2306254-85-1
• cis-2-Isopropyloxetan-3-amine

• Inchi： 1S/C6H13NO/c1-4(2)6-5(7)3-8-6/h4-6H,3,7H2,1-2H3/t5-,6-/m1/s1
• InChI Key： XLWOTGBMPXQMNS-PHDIDXHHSA-N
• SMILES： O1C[C@H]([C@H]1C(C)C)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Additional information on cis-2-Isopropyloxetan-3-amine

Introduction to cis-2-Isopropyloxetan-3-amine (CAS No. 2306254-85-1)

cis-2-Isopropyloxetan-3-amine (CAS No. 2306254-85-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxetane ring structure and isopropyl substituent, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of cis-2-Isopropyloxetan-3-amine consists of a four-membered oxetane ring with an isopropyl group attached to the third carbon atom and an amine group on the second carbon atom. The cis configuration of the amine and isopropyl groups imparts specific stereochemical properties that are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the potential of cis-2-Isopropyloxetan-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, where it has shown promise as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively interact with specific receptors, leading to potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, cis-2-Isopropyloxetan-3-amine has also been investigated for its anti-inflammatory properties. Studies conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound can inhibit key inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of cis-2-Isopropyloxetan-3-amine involves several well-defined chemical reactions. One common synthetic route involves the ring-opening polymerization of an epoxide followed by selective functionalization to introduce the isopropyl and amine groups. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The pharmacokinetic properties of cis-2-Isopropyloxetan-3-amine have been extensively studied to ensure its safety and efficacy. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of cis-2-Isopropyloxetan-3-amine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its effectiveness in treating specific diseases.

In conclusion, cis-2-Isopropyloxetan-3-amine (CAS No. 2306254-85-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in healthcare.